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Abstract
Erbium-166 (¹⁶⁶Er), a stable isotope of erbium with a natural abundance of approximately

33.503%, is a material of increasing interest in various scientific and medical fields.[1][2] The

production of enriched Erbium-166 oxide (¹⁶⁶Er₂O₃) is crucial for applications requiring isotopic

purity to enhance performance and minimize undesirable side effects from other isotopes. This

technical guide provides an in-depth overview of the principal methods for the enrichment of

Erbium-166, focusing on Atomic Vapor Laser Isotope Separation (AVLIS) and Electromagnetic

Isotope Separation (EMIS). While gas centrifugation is a common enrichment method for some

elements, its application to erbium is challenging due to the high boiling point of its volatile

compounds.[3] This guide details the experimental protocols for AVLIS and EMIS, presents

quantitative data in tabular format, and includes visualizations of the process workflows.

Introduction to Erbium-166
Erbium is a lanthanide series element with six stable isotopes. Erbium-166 is the most

abundant of these.[2] The physical properties of the stable erbium isotopes are summarized in

the table below.
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Isotope
Natural Abundance (%)[1]
[4][5]

Atomic Mass (u)[1][5]

¹⁶²Er 0.139 161.92879

¹⁶⁴Er 1.601 163.92921

¹⁶⁶Er 33.503 165.93030

¹⁶⁷Er 22.869 166.93205

¹⁶⁸Er 26.978 167.93238

¹⁷⁰Er 14.910 169.93547

Table 1: Natural Abundance and Atomic Mass of Stable Erbium Isotopes

The enrichment of Erbium-166 involves the separation of this specific isotope from the other

naturally occurring isotopes. The resulting enriched erbium is then typically converted to its

oxide form, Er₂O₃, a stable compound suitable for various applications.

Production Methods for Enriched Erbium-166
The primary methods for enriching Erbium-166 are Atomic Vapor Laser Isotope Separation

(AVLIS) and Electromagnetic Isotope Separation (EMIS).

Atomic Vapor Laser Isotope Separation (AVLIS)
The AVLIS method utilizes the subtle differences in the electron energy levels of isotopes,

known as isotope shifts. By precisely tuning lasers to specific wavelengths, it is possible to

selectively excite and ionize atoms of a desired isotope, which can then be separated using an

electric field.[6][7]

Vaporization: A sample of natural erbium metal is heated in a vacuum chamber to create a

vapor of atomic erbium.

Laser Excitation and Ionization: The erbium vapor is irradiated with a series of precisely

tuned laser beams. For erbium, a multi-step photoionization process is employed. While
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specific pathways are often optimized for a particular isotope, a generalizable three-step

process for erbium isotopes involves:

Step 1: A laser excites the ¹⁶⁶Er atoms from their ground state to a specific excited state.

Step 2: A second laser further excites the already excited ¹⁶⁶Er atoms to a higher energy

level.

Step 3: A third laser provides the final energy needed to ionize the excited ¹⁶⁶Er atoms,

leaving other isotopes in a neutral state.

Ion Extraction: The positively charged ¹⁶⁶Er ions are then deflected by an electrostatic field

and collected on a charged plate.

Collection and Conversion: The collected enriched Erbium-166 metal is then harvested and

can be converted to Erbium-166 oxide through controlled oxidation.

AVLIS Process
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AVLIS process for Erbium-166 enrichment.

Electromagnetic Isotope Separation (EMIS)
EMIS, also known as mass spectrometry on a large scale, separates isotopes based on their

mass-to-charge ratio. This method was historically used for uranium enrichment and has been

adapted for a wide range of isotopes.

Ion Source: A suitable erbium compound, often a halide, is vaporized and ionized in an ion

source. This creates a beam of positively charged ions of all erbium isotopes.

Acceleration: The ion beam is accelerated by a high voltage, giving all ions approximately

the same kinetic energy.

Magnetic Deflection: The accelerated ion beam then passes through a strong magnetic field,

which is perpendicular to the direction of ion motion. The magnetic field bends the path of the

ions into a circular trajectory. The radius of this trajectory is dependent on the mass-to-

charge ratio of the ion.

Isotope Separation: Since ¹⁶⁶Er ions have a different mass than the other erbium isotopes,

their path will have a unique radius of curvature.

Collection: Collectors, or "pockets," are precisely positioned to intercept the beams of the

different isotopes. The collector for ¹⁶⁶Er will be placed at the specific focal point for ions of

that mass.

Purification and Conversion: The collected enriched Erbium-166 is then chemically purified

and converted to the oxide form. To enhance the efficiency and selectivity of the EMIS

process, it can be combined with resonance laser ionization in the ion source.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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